Cas no 1782807-48-0 (3,3-difluoro-3-(2-fluorophenyl)propanoic acid)

• Product Name: 3,3-difluoro-3-(2-fluorophenyl)propanoic acid
• CAS No: 1782807-48-0
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 6271735
• PubChem ID: 84672022
• Update Time: 2025-06-13

3,3-difluoro-3-(2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-fluorophenyl)propanoic acid
• EN300-1932870
• DZDOPWVYSHDLMX-UHFFFAOYSA-N
• 1782807-48-0

• Inchi： 1S/C9H7F3O2/c10-7-4-2-1-3-6(7)9(11,12)5-8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： DZDOPWVYSHDLMX-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC=CC=1F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-difluoro-3-(2-fluorophenyl)propanoic acid

Introduction to 3,3-difluoro-3-(2-fluorophenyl)propanoic acid (CAS No. 1782807-48-0)

3,3-difluoro-3-(2-fluorophenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1782807-48-0, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of fluorinated carboxylic acids, which are widely recognized for their role in enhancing the metabolic stability, lipophilicity, and binding affinity of drug molecules.

The molecular structure of 3,3-difluoro-3-(2-fluorophenyl)propanoic acid consists of a propanoic acid backbone substituted with two fluorine atoms at the third carbon position and a 2-fluorophenyl group attached to the same carbon. This specific arrangement of fluorine atoms and the aromatic ring introduces a high degree of electronic and steric modulation, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms not only influences the physicochemical properties of the compound but also opens up possibilities for further derivatization into more complex molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve drug-like properties. For instance, fluorine atoms can enhance the metabolic resistance of drugs by reducing their susceptibility to enzymatic degradation. Additionally, the electron-withdrawing nature of fluorine can increase the binding affinity of a drug molecule to its target receptor. These attributes have made fluorinated compounds indispensable in modern drug discovery and development.

3,3-difluoro-3-(2-fluorophenyl)propanoic acid has been explored in various research settings, particularly in the synthesis of bioactive molecules. Its structural features make it a versatile building block for creating novel pharmacophores. For example, researchers have utilized this compound to develop inhibitors targeting enzymes involved in inflammatory pathways. The fluorine atoms in its structure can interact with biological targets in ways that non-fluorinated analogs cannot, leading to more potent and selective drug candidates.

One notable application of 3,3-difluoro-3-(2-fluorophenyl)propanoic acid is in the synthesis of fluorinated analogs of existing drugs. By introducing fluorine atoms into known pharmacophores, scientists can modulate their activity and improve their pharmacokinetic profiles. This approach has been successfully applied in the development of antiviral and anticancer agents, where fluorinated compounds have shown enhanced efficacy and reduced side effects compared to their non-fluorinated counterparts.

The synthesis of 3,3-difluoro-3-(2-fluorophenyl)propanoic acid typically involves multi-step organic reactions, often requiring specialized equipment and reagents. The introduction of fluorine atoms into organic molecules is a challenging task due to the high reactivity and selectivity required. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms efficiently into complex structures. Techniques such as cross-coupling reactions, halogen-metal exchange, and electrochemical fluorination have been instrumental in achieving this goal.

In addition to its pharmaceutical applications, 3,3-difluoro-3-(2-fluorophenyl)propanoic acid has found utility in materials science and agrochemical research. Fluorinated compounds are known for their unique electronic properties, which make them suitable for use in organic electronics and liquid crystal displays (LCDs). Furthermore, they can be incorporated into pesticides and herbicides to enhance their stability and effectiveness.

The latest research on 3,3-difluoro-3-(2-fluorophenyl)propanoic acid has focused on understanding its mechanism of action in biological systems. Studies have shown that this compound can interact with proteins in ways that alter their function. For example, it has been demonstrated that fluorinated carboxylic acids can inhibit proteases by stabilizing their transition states through hydrogen bonding interactions with key amino acid residues. This knowledge is crucial for designing drugs that target specific enzymatic pathways without affecting other biological processes.

Another area of interest is the development of green chemistry approaches for synthesizing 3,3-difluoro-3-(2-fluorophenyl)propanoic acid. Traditional synthetic methods often involve hazardous reagents and generate significant waste. However, there is a growing trend towards using sustainable practices that minimize environmental impact. Researchers are exploring catalytic systems that use less energy and fewer resources while maintaining high yields and selectivity.

The future prospects for 3,3-difluoro-3-(2-fluorophenyl)propanoic acid are promising as more research continues to uncover its potential applications. As drug discovery efforts shift towards more targeted therapies, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases. Additionally, advancements in computational chemistry are expected to accelerate the design and optimization of new fluorinated molecules based on existing structures.